(2-Fluorophenyl)urea
Overview
Description
“(2-Fluorophenyl)urea” is a chemical compound with the molecular formula C7H7FN2O . It is used in laboratory chemicals .
Synthesis Analysis
A practically simple, mild, and efficient method has been developed for the synthesis of N-substituted ureas by nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent .
Molecular Structure Analysis
The molecular structure of “(2-Fluorophenyl)urea” can be represented by the InChI string: InChI=1S/C7H7FN2O/c8-5-3-1-2-4-6(5)10-7(9)11/h1-4H,(H3,9,10,11)
. The Canonical SMILES representation is C1=CC=C(C(=C1)NC(=O)N)F
.
Physical And Chemical Properties Analysis
“(2-Fluorophenyl)urea” has a molecular weight of 154.14 g/mol . It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 1 . The Exact Mass and Monoisotopic Mass of the compound are 154.05424101 g/mol . The Topological Polar Surface Area of the compound is 55.1 Ų .
Scientific Research Applications
Herbicide Development : Gardner et al. (1985) explored the use of N-cyclopropyl-N′-(2-fluorophenyl) urea as a selective herbicide in grain sorghum, demonstrating its effectiveness and evaluating analogs for their phytotoxicity properties (Gardner et al., 1985).
Antifungal Agents : Mishra et al. (2000) studied the antifungal activity of various derivatives, including N(1)- and N(3)-(4-fluorophenyl) ureas, highlighting their effectiveness against fungi like A. niger and F. oxyporum (Mishra et al., 2000).
Molecular Imaging Agents : Ilovich et al. (2008) synthesized several VEGFR-2/PDGFR dual inhibitors with a structure based on the N-phenyl-N'-{4-(4-quinolyloxy)phenyl}urea skeleton, useful as potential PET biomarkers for angiogenic processes (Ilovich et al., 2008).
Enzyme Inhibition : Research by Burmistrov et al. (2019) showed that a series of soluble epoxide hydrolase (sEH) inhibitors containing 2-fluorophenyl fragments were effective, indicating potential biomedical applications (Burmistrov et al., 2019).
- useful in various analytical applications (Helal & Kim, 2010).
Synthesis of Antimicrobial Agents : Haranath et al. (2007) synthesized substituted benzoxazaphosphorin 2-yl ureas with good antimicrobial activity, demonstrating the potential of these compounds in medical applications (Haranath et al., 2007).
Fluorescent Dye Development : Frath et al. (2012) worked on a Boranil fluorophore bearing a nitro-phenyl group and converted it to various derivatives including urea, which were used as fluorescent dyes in bio-labeling experiments (Frath et al., 2012).
Fluorogenic Ureas in Anion Sensing : Amendola et al. (2013) investigated the anion binding tendencies of fluorogenic ureas, revealing their potential use in the development of new sensing materials for anions (Amendola et al., 2013).
Polymorphism in Crystal Engineering : Research by Capacci-Daniel et al. (2016) on 1,3-bis(3-fluorophenyl)urea showed different polymorphic forms, contributing to the understanding of hydrogen bonding and molecular arrangement in crystal structures (Capacci-Daniel et al., 2016).
Synthesis of Fluoride Ion Sensors : Rani et al. (2020) developed urea-linked 1,2,3-triazole based sensors for selective sensing of fluoride ions, highlighting their application in chemical sensing technologies (Rani et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that urea derivatives, in general, have been found to interact with a variety of biological targets, depending on their specific structures .
Mode of Action
It’s known that urea derivatives can interact with their targets in various ways, often leading to changes in cellular processes . The presence of the fluorophenyl group may influence the compound’s interaction with its targets, potentially enhancing its binding affinity or altering its effects .
Biochemical Pathways
Urea derivatives can impact a range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The presence of the fluorophenyl group may influence these properties, potentially affecting the compound’s bioavailability .
Result of Action
Urea derivatives can have a variety of effects at the molecular and cellular levels, depending on their specific targets and modes of action .
properties
IUPAC Name |
(2-fluorophenyl)urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O/c8-5-3-1-2-4-6(5)10-7(9)11/h1-4H,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAWVOCWEWJXILY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00215854 | |
Record name | (2-Fluorophenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00215854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Fluorophenyl)urea | |
CAS RN |
656-31-5 | |
Record name | N-(2-Fluorophenyl)urea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=656-31-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Fluorophenyl)urea | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000656315 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 656-31-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204323 | |
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Record name | (2-Fluorophenyl)urea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00215854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-fluorophenyl)urea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.468 | |
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Record name | 1-(2-Fluorophenyl)urea | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/96AN4P4BDX | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes (2-Fluorophenyl)urea derivatives interesting for insecticidal development?
A1: Research suggests that incorporating a (2-Fluorophenyl)urea moiety into nicotinic acid derivatives can significantly enhance their insecticidal activity. [] This is likely due to the specific interactions this structural element can have with biological targets within insects. For example, one study synthesized a series of nicotinic acid derivatives containing the (2-Fluorophenyl)urea group and found them to be effective against pests like the Green Peach Aphid (Myzus persicae), American bollworm (Helicoverpa armigera), and Maize weevil (Sitophilus zeamais). [] This highlights the potential of (2-Fluorophenyl)urea derivatives as a scaffold for developing novel insecticides.
Q2: How does the structure of (2-Fluorophenyl)urea derivatives relate to their biological activity?
A2: The presence of the (2-Fluorophenyl)urea group appears crucial for the biological activity of these compounds. [] Specifically, attaching various substituents to the nicotinic acid core, including (2-Fluorophenyl)urea, led to compounds with varying degrees of insecticidal activity. [] This suggests that modifications to the core structure, along with the presence of the (2-Fluorophenyl)urea group, can significantly influence the interaction with biological targets and, consequently, the overall potency. This structure-activity relationship is key for designing more effective and targeted insecticides.
Q3: What research has been done on (2-Fluorophenyl)urea derivatives beyond insecticidal applications?
A3: Interestingly, (2-Fluorophenyl)urea derivatives have also been investigated for their potential in inhibiting specific enzymes. For instance, one study explored the use of (2-Fluorophenyl)urea in developing soluble epoxide hydrolase (sEH) inhibitors. [] While the specific details of this research are limited in the provided abstract, it indicates that the biological activity of (2-Fluorophenyl)urea extends beyond insecticidal applications, opening avenues for exploring its potential in other therapeutic areas.
Q4: Are there any studies exploring the binding interactions of (2-Fluorophenyl)urea derivatives with their targets?
A4: Yes, research has explored the interactions of (2-Fluorophenyl)urea derivatives with specific protein targets. One study investigated the crystal structure of 3-oxoacyl-(acyl-carrier-protein) reductase (FabG) from Pseudomonas aeruginosa in complex with a compound containing a (2-Fluorophenyl)urea moiety. [] While the abstract doesn't delve into specific binding details, the determination of this complex structure at a 2.7Å resolution suggests the possibility of analyzing the interaction interface. [] This information is valuable for understanding the mechanism of action of (2-Fluorophenyl)urea derivatives and could guide the development of more potent and selective inhibitors.
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